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Compound of Interest

Compound Name: Aluminum selenide

Cat. No.: B073142 Get Quote

The molar mass and density of Aluminum Selenide are critical parameters for its application

in research and development, particularly in semiconductor technology. The following table

summarizes these essential physical properties.

Property Value Units

Molar Mass 290.84 g/mol

Density 3.437 g/cm³

Note: The provided values are based on standard temperature and pressure conditions.[1][2][3]

[4][5]

Methodologies for Determination
Molar Mass Calculation
For a known inorganic compound such as Aluminum Selenide (Al₂Se₃), the molar mass is

most accurately determined by calculation based on the atomic masses of its constituent

elements.

Protocol for Molar Mass Calculation:

Identify the Chemical Formula: The chemical formula for Aluminum Selenide is Al₂Se₃.
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Determine the Number of Atoms of Each Element: From the formula, it is determined that

one molecule of Aluminum Selenide contains two Aluminum (Al) atoms and three Selenium

(Se) atoms.

Obtain Atomic Masses: The atomic masses of Aluminum and Selenium are obtained from the

periodic table.

Atomic mass of Aluminum (Al) ≈ 26.982 g/mol

Atomic mass of Selenium (Se) ≈ 78.96 g/mol

Calculate the Total Mass of Each Element: Multiply the atomic mass of each element by the

number of atoms of that element in the formula.

Total mass of Al = 2 × 26.982 g/mol = 53.964 g/mol

Total mass of Se = 3 × 78.96 g/mol = 236.88 g/mol

Sum the Masses: Add the total masses of all elements to find the molar mass of the

compound.

Molar Mass of Al₂Se₃ = 53.964 g/mol + 236.88 g/mol = 290.844 g/mol

The following diagram illustrates the logical relationship for this calculation.
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Inputs

Calculation Steps

Output

Chemical Formula (Al₂Se₃)

Count Atoms
(2 x Al, 3 x Se)

Atomic Mass of Al

Total Mass of Al
(2 * Atomic Mass)

Atomic Mass of Se

Total Mass of Se
(3 * Atomic Mass)

Sum Total Masses

Molar Mass of Al₂Se₃

Click to download full resolution via product page

Molar Mass Calculation Workflow

Density Determination using Gas Pycnometry
Gas pycnometry is a highly accurate and non-destructive method used to determine the true

density of solids, including powders like Aluminum Selenide.[5][6][7] This technique measures

the volume of a solid by displacing a gas, typically helium, and applying Boyle's Law.

Experimental Protocol for Gas Pycnometry:

Sample Preparation:
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Ensure the Aluminum Selenide sample is a dry powder.

Accurately weigh the sample using an analytical balance and record the mass (m).

Place the weighed sample into the sample chamber of the gas pycnometer.

System Purging:

Seal the sample chamber.

Purge the system, including the sample and reference chambers, with the analysis gas

(typically helium) to remove any adsorbed contaminants and air.

Measurement Cycle:

The sample chamber is pressurized with the analysis gas to a specific pressure (P₁).

The valve connecting the sample chamber to the reference chamber (of a known volume,

Vᵣ) is opened.

The gas expands into the reference chamber, and the system equilibrates to a new, lower

pressure (P₂).

Volume Calculation:

The volume of the sample (Vₛ) is calculated by the instrument's software based on the

pressure change and the known volumes of the sample (V꜀) and reference chambers,

using the principles of Boyle's Law.

Density Calculation:

The density (ρ) of the Aluminum Selenide sample is then calculated using the formula: ρ

= m / Vₛ

Repeatability:

The measurement cycle is typically repeated several times to ensure the stability and

accuracy of the results. The average density is then reported.
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The following diagram outlines the experimental workflow for density determination using a gas

pycnometer.

Start

1. Weigh Al₂Se₃ Sample (m)

2. Place Sample in Chamber

3. Purge System with Helium

4. Pressurize Sample Chamber (P₁)

5. Expand Gas to Reference Chamber (P₂)

6. Calculate Sample Volume (Vs)

7. Calculate Density (ρ = m/Vs)

End
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Density Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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